2,3,4,5-tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2,3,4,5-tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole
• InChI: InChI=1S/C11H13N3/c1-2-6-10-9(5-1)13-11-12-7-3-4-8-14(10)11/h1-2,5-6H,3-4,7-8H2,(H,12,13)
• InChI Key: MYPNNPDHLDZJRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C3=CC=CC=C3N=C2NC1

Description

2,3,4,5-Tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole (hereafter referred to as the target compound) is a tricyclic heterocyclic scaffold combining benzimidazole and diazepine moieties. Synthesized via alkylation or cyclization reactions (e.g., using 4-chlorobenzyl bromide or phenacyl-substituted intermediates), this compound exhibits notable pharmacological properties, particularly anxiolytic and analgesic activities . Derivatives such as 2a–d and 3a–e (Table 1) demonstrate substituent-dependent efficacy, with electronegative groups (Cl, F) enhancing anxiolytic effects while attenuating analgesia .

Preparation Methods

General Reaction Pathway

One of the predominant methods for preparing 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole derivatives involves the alkylation of the 1H-tautomeric form of the parent compound or its 8,9-dimethyl-substituted analog. This approach typically employs various alkylating agents including 4-chlorobenzyl bromide, 4-chloroacetic acid fluoroanilide, and 4-tert-butylphenacyl bromide in neutral medium.

Reaction Conditions and Yields

The alkylation reactions are generally performed under the following conditions:

Table 1: Reaction Conditions for Alkylation Method

Parameter	Conditions
Solvent	Neutral medium (typically THF or DMF)
Temperature	Room temperature to 40°C
Reaction Time	8-24 hours
Catalyst	None required
Atmosphere	Inert (N₂)
Isolation	Column chromatography
Yields	45-75%

The general procedure involves dissolving the 1H-tautomeric form of 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole in an appropriate solvent, followed by the addition of the alkylating agent. The reaction mixture is typically stirred at room temperature for several hours, and the products are isolated through standard workup procedures and purified by column chromatography.

Specific Derivatives Synthesized

The alkylation method has been successfully employed to synthesize various 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole derivatives, particularly those with functional groups at position 2, as illustrated in Table 2:

Table 2: Derivatives Prepared via Alkylation Method

Entry	Alkylating Agent	Product	Yield (%)	Reference
1	4-Chlorobenzyl bromide	4-Chlorobenzyl derivative (2a)	68
2	4-Chloroacetic acid fluoroanilide	Fluoroanilide derivative (2b)	59
3	4-tert-Butylphenacyl bromide	tert-Butylphenacyl derivative (2d)	71
4	4-Chlorobenzyl bromide with 8,9-dimethyl analog	4-Chlorobenzyl-8,9-dimethyl derivative	65

Intramolecular Cyclization Approach

Cyclization of 2-(δ-chlorobutylamino)benzimidazole

An alternative synthetic route involves the intramolecular cyclization of 2-(δ-chlorobutylamino)benzimidazole (3c). Interestingly, this reaction follows an unusual pathway where the nucleophilic attack occurs predominantly on the exocyclic amino group rather than on the endocyclic nitrogen atom, which would typically be considered more nucleophilic.

Reaction Mechanism and Outcome

When 2-(δ-chlorobutylamino)benzimidazole undergoes intramolecular cyclization, two products are formed:

• 2-pyrrolidinobenzimidazole (major product)
• 1(11)H-2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole (by-product)

This unusual regioselectivity has been attributed to:

• Lower steric strain in the pyrrolidine transition state
• Higher entropy of pyrrolidine transition states compared to diazepine transition states
• Kinetic versus thermodynamic control factors

Optimization for Diazepine Ring Formation

To direct the cyclization exclusively toward the formation of the diazepine ring, a key modification was discovered. After acetylation of the amino group of compound 3c, the intramolecular cyclization proceeds selectively toward the annulation of the diazepine ring.

Table 3: Cyclization Method Optimization

Entry	Starting Material	Modification	Major Product	Yield (%)
1	2-(δ-chlorobutylamino)benzimidazole	None	2-pyrrolidinobenzimidazole	65-70
2	2-(δ-chlorobutylamino)benzimidazole	None	1(11)H-2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole	15-20
3	N-acetylated 2-(δ-chlorobutylamino)benzimidazole	Acetylation of amino group	1(11)H-2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole	55-60

Preparation from Benzimidazole-2-sulfonic Acid

Synthetic Route

Another reported approach for the synthesis of 1(11)H-2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole involves using benzimidazole-2-sulfonic acid as the starting material. This method offers an alternative synthetic pathway that begins with a different precursor.

Reaction Sequence

The synthetic route from benzimidazole-2-sulfonic acid involves multiple steps, including:

• Conversion of benzimidazole-2-sulfonic acid to a reactive intermediate
• Introduction of the δ-chlorobutyl group
• Formation of 2-(δ-chlorobutylamino)benzimidazole
• Controlled cyclization to form the diazepine ring

Spectroscopic Characterization

NMR Data for Structural Confirmation

The structure of 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole and its derivatives has been confirmed through various spectroscopic techniques, with ¹H NMR and ¹³C NMR being particularly informative.

Table 4: Representative NMR Data for 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole

Position	¹H NMR Chemical Shift (ppm)	¹³C NMR Chemical Shift (ppm)
1(11)H	1.75-1.82 (m, 2H)	28.1
2	2.99 (t, J = 5.2 Hz, 2H)	49.0
3	3.74-3.76 (s, 2H)	50.2
4,5	3.96-4.00 (m, 2H)	55.3, 67.1
Aromatic	5.99-8.06	106.1-146.0

Tautomeric Equilibrium

Based on X-ray crystallography, ¹H NMR spectroscopy, and quantum chemical studies, it has been established that 1(11)H-2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole exists predominantly in the 1H-tautomeric form. This understanding is crucial for designing effective synthetic strategies that target specific tautomers.

Comparative Analysis of Preparation Methods

Efficiency and Scalability

Table 5: Comparison of Preparation Methods

Method	Advantages	Limitations	Overall Efficiency
Alkylation of 1H-tautomer	- Direct approach - Good yields (45-75%) - Versatile for various derivatives	- Requires pre-synthesis of starting material - Purification challenges	High
Intramolecular cyclization	- Straightforward reaction - Can be directed to specific products	- Low selectivity without modification - Requires control of regioselectivity	Medium
Benzimidazole-2-sulfonic acid route	- Alternative starting material - Potentially useful for specific derivatives	- Multi-step synthesis - Potentially lower overall yield	Medium

Reagents and Reaction Conditions

The alkylation method typically employs milder conditions, operating at room temperature to 40°C in neutral medium, while the intramolecular cyclization approaches often require more forceful conditions, including heating in concentrated HBr for specific derivatives.

Recent Developments in Synthetic Methodology

Recent research has focused on improving the synthesis of 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole derivatives with specific functional groups that enhance their pharmacological properties. Particularly noteworthy are:

• The development of 11-substituted derivatives, including 11-[(4-tert-butyl)ethyl]- and 11-benzyl-substituted 2,3,4,5-tetrahydrodiazepino[1,2-a]benzimidazole, which have demonstrated alpha-glucosidase inhibitory activity.

• The synthesis of analogs with anxiolytic and analgesic properties, such as compounds 2d and 3b, which were found to be the most active in pharmacological evaluations.

Chemical Reactions Analysis

1,8,10-TRIAZATRICYCLO[7.5.0.0(2),?]TETRADECA-2,4,6,8-TETRAENE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include strong acids, bases, and catalysts. .

Scientific Research Applications

1,8,10-TRIAZATRICYCLO[7.5.0.0(2),?]TETRADECA-2,4,6,8-TETRAENE has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1,8,10-TRIAZATRICYCLO[7.5.0.0(2),?]TETRADECA-2,4,6,8-TETRAENE involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. Detailed studies are required to fully elucidate the molecular targets and pathways .

Comparison with Similar Compounds

Table 1: Key Derivatives and Substituents

Compound	Substituent(s)	Key Activity
2a	4-chlorobenzyl	Anxiolytic (EPM)
2c	4-fluorophenylacetamide	Anxiolytic (EPM, OF)
2d	4-tert-butylphenacyl	Analgesic (TF, HP)
3b	Phenacyl-cyclized	Anxiolytic (GABAA/5-HT2A interaction)
DAB-19	4-tert-butylbenzyl	Anxiolytic, Antidepressant, Anticonvulsant

Comparison with Structurally Similar Compounds

[1,2,4]Triazolo[3,4-a][2,3]Benzodiazepines

These compounds share a peri-condensed triazole-benzodiazepine core. In silico studies reveal that both the target compound and triazolo-benzodiazepines interact with ADRA1B, ADRA2A, AGTR1, and NMDA-Glut receptors , critical for anxiolytic activity . However, the target compound exhibits a broader activity profile, including analgesia, due to its benzimidazole moiety’s versatility in binding multiple targets (e.g., GABA_A and 5-HT_2A) .

Diazepam and Classical Benzodiazepines

While diazepam (a 1,4-benzodiazepine) is a benchmark anxiolytic, the target compound demonstrates superior efficacy in the Elevated Plus Maze (EPM) test at equimolar doses, with reduced side effects (e.g., muscle relaxation, sedation) . This is attributed to selective interactions with the benzodiazepine site of GABA_A receptors and allosteric modulation of 5-HT_2A receptors .

DAB-19 (11-(4-tert-Butylbenzyl) Derivative)

DAB-19, a derivative of the target compound, shows multifunctional activity : anxiolytic (EPM, L/D box), antidepressant (Tail Suspension Test), and anticonvulsant (Pentylenetetrazole-induced seizures) effects . Its 4-tert-butylbenzyl substituent enhances lipophilicity, improving blood-brain barrier penetration compared to parent scaffolds .

Benzimidazole-Based Antivirals

Some benzimidazole derivatives (e.g., 2,3,4,5-tetrahydro-4-hydroxy-1H-[1,4]diazepino[1,2-a]benzimidazole) exhibit antiviral activity against picornaviruses . However, the target compound’s pharmacological focus diverges toward CNS disorders, highlighting structural flexibility for diverse applications.

Pharmacological and Structure-Activity Relationship (SAR) Insights

Anxiolytic Activity

• Substituent Effects : Chlorobenzyl (2a) and fluorophenylacetamide (2c) derivatives increase time spent in open arms during EPM tests by 40–60% compared to controls, outperforming diazepam in psychostimulation .
• Mechanism : Dual interaction with GABA_A (enhancing Cl^- influx) and 5-HT_2A (antagonism) receptors underpins anxiolytic efficacy .

Analgesic Activity

• Substituent Effects: Bulky groups (e.g., tert-butylphenacyl in 2d) enhance µ-opioid receptor affinity, achieving 1.8× higher MPE than butorphanol in tail-flick (TF) and hot plate (HP) tests .
• Limitations : Electronegative substituents (Cl, F) reduce analgesic potency, favoring anxiolytic effects .

Side Effect Profile

The target compound’s derivatives exhibit lower motor impairment in Rotarod tests compared to diazepam, attributed to reduced α1-GABA_A subunit binding .

In Silico and Multitarget Pharmacophore Models

A consensus neural network model (98.9% accuracy) identifies ADRA1B, ADRA2A, AGTR1, and NMDA-Glut as key biotargets for anxiolytic activity . The target compound’s pharmacophore aligns with these targets, while triazolo-benzodiazepines require additional hydrophobic interactions for comparable efficacy .

Biological Activity

2,3,4,5-Tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the synthesis, pharmacological evaluation, and biological mechanisms associated with this compound and its derivatives.

Synthesis of the Compound

The synthesis of 2,3,4,5-tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole typically involves alkylation reactions and cyclization processes. Recent studies have demonstrated efficient synthetic routes that yield high-purity compounds suitable for biological testing. For instance, novel derivatives were synthesized using concentrated HBr under controlled conditions to enhance yields and structural integrity .

Biological Activity

The biological activities of 2,3,4,5-tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole derivatives have been extensively evaluated in various preclinical studies. The key areas of activity include:

• Anxiolytic Effects : Compounds derived from this scaffold have shown promising anxiolytic properties. In behavioral assays such as the elevated plus maze (EPM) and open field tests (OFT), certain derivatives exhibited significant anxiolytic effects comparable to established anxiolytics .
• Analgesic Properties : The analgesic potential was assessed using tail flick (TF) and hot plate (HP) methods. Selected derivatives demonstrated notable analgesic effects, suggesting a mechanism involving modulation of pain pathways .
• Interactions with Receptors : In silico studies indicated that these compounds interact prominently with the benzodiazepine site of the GABA_A receptor and also exhibit interactions with the 5-HT_2A receptor. This dual action may contribute to their anxiolytic and analgesic effects .

Study 1: Anxiolytic Evaluation

A study conducted on several derivatives of 2,3,4,5-tetrahydro-1H-[1,3]diazepino[1,2-a]benzimidazole showed that compound 3b significantly reduced anxiety-like behavior in rodent models. The mechanism was linked to enhanced GABAergic transmission and serotonergic modulation .

Study 2: Analgesic Assessment

Another investigation focused on the analgesic properties of compound 2d , which exhibited a reduction in pain response in both acute and chronic pain models. The results indicated potential utility in pain management therapies .

Comparative Biological Activity Table

Compound	Anxiolytic Activity	Analgesic Activity	Mechanism of Action
2d	Moderate	High	GABA_A receptor modulation
3b	High	Moderate	GABA_A & 5-HT_2A receptor interaction